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Compound of Interest

Compound Name:
Ethyl 4-bromo-2,3-

dihydroxybenzoate

Cat. No.: B1442436 Get Quote

An In-Depth Technical Guide to the Safe Handling of Ethyl 4-bromo-2,3-dihydroxybenzoate

Disclaimer: A specific Safety Data Sheet (SDS) for "Ethyl 4-bromo-2,3-dihydroxybenzoate"

was not located. This guide is constructed based on the safety profiles of structurally similar

compounds and established best practices for handling halogenated aromatic compounds.

Researchers, scientists, and drug development professionals must exercise caution and should

endeavor to obtain a specific SDS from the supplier before any handling, storage, or disposal.

The information herein is for educational and illustrative purposes and should be supplemented

by a thorough, case-by-case risk assessment.

Introduction and Compound Profile
Ethyl 4-bromo-2,3-dihydroxybenzoate is a halogenated derivative of dihydroxybenzoic acid,

a class of compounds with applications in medicinal chemistry and materials science. Its

structural features—a benzene ring substituted with bromine, hydroxyl groups, and an ethyl

ester—suggest that it may possess biological activity and require careful handling. While

specific toxicological data for this compound are not readily available, its similarity to other

substituted benzoates and halogenated aromatics necessitates stringent safety protocols to

protect laboratory personnel.[1]

Compound Details:

Molecular Formula: C₉H₉BrO₄[2]
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Molecular Weight: 261.07 g/mol [2]

Structure:

SMILES: CCOC(=O)C1=C(C(=C(C=C1)Br)O)O[2]

InChIKey: PSZXIAXXYJBWNW-UHFFFAOYSA-N[2]

Hazard Identification and GHS Classification (Based
on Analogs)
Based on the hazard classifications of structurally related compounds such as ethyl 4-bromo-3-

hydroxybenzoate, 5-bromo-2,4-dihydroxybenzoic acid, and other substituted benzoates, Ethyl
4-bromo-2,3-dihydroxybenzoate is anticipated to present the following hazards.[3][4]

Anticipated GHS Classification Summary:

Hazard Class Hazard Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[3][5][6][7][8]

[9][10]

Serious Eye

Damage/Eye Irritation
Category 2 Warning

H319: Causes serious

eye irritation[3][5][6][7]

[9][10][11][12]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation[3]

[5][6][7][8][9][10]

Causality of Hazards:

Skin and Eye Irritation: The phenolic hydroxyl groups and the aromatic ring system can

interact with proteins and lipids in the skin and eyes, leading to irritation. Halogenation can

sometimes enhance this effect.
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Respiratory Irritation: As a fine powder or dust, the compound can be easily inhaled, causing

irritation to the respiratory tract.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, starting with engineering controls and supplemented by

appropriate PPE, is crucial for mitigating exposure risks.

Engineering Controls
Primary Control: All handling of Ethyl 4-bromo-2,3-dihydroxybenzoate solid and its

solutions should be conducted in a certified chemical fume hood to minimize inhalation of

dust or vapors.[1][13]

Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are

diluted and removed.[5][14]

Safety Stations: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[5][13]

Personal Protective Equipment (PPE) Protocol
The selection of PPE is the final line of defense and must be appropriate for the potential

hazards.

Required PPE Summary:
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Protection Type Specification
Rationale and Best
Practices

Eye and Face
Chemical safety goggles and a

face shield.[1][15][16]

Protects against splashes and

airborne particles that can

cause serious eye damage.

Safety glasses are not

sufficient.[15]

Skin

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat,

and closed-toe shoes.[1][16]

[17]

Nitrile gloves offer good

protection against a variety of

chemicals.[16] Always inspect

gloves before use and practice

proper removal techniques to

avoid skin contamination.[13]

[17]

Respiratory

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates may be necessary

if a fume hood is not available

or if there is a risk of aerosol

generation.[5][18]

Use should be based on a

formal risk assessment. For

emergencies or high-

concentration exposures, a

self-contained breathing

apparatus (SCBA) is required.

[1][19]

Safe Handling and Experimental Workflow
A systematic approach to handling ensures that risks are minimized at every step.

Logical Workflow for Safe Handling
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Preparation Phase

Handling Phase

Post-Handling Phase

Review SDS of Analogs

Don Appropriate PPE

Prepare & Verify Fume Hood

Aliquot Chemical Carefully

Begin Experiment

Use Non-Sparking Tools

Keep Container Closed

Decontaminate Work Area

Conclude Experiment

Dispose of Waste Properly

Remove PPE Correctly

End

Exit Lab
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Caption: A generalized workflow for the safe handling of Ethyl 4-bromo-2,3-
dihydroxybenzoate.

Step-by-Step Handling Protocol
Preparation:

Thoroughly review the Safety Data Sheets for structurally similar compounds.[1]

Don all required PPE as outlined in the table above.[16]

Ensure the chemical fume hood is operational and the work area is clean and free of

clutter.[1]

Handling:

Carefully measure and transfer the required amount of the chemical, avoiding the creation

of dust.[18]

Use appropriate tools (e.g., spatulas, weighing paper) to minimize the risk of spills.

If making a solution, add the solid to the solvent slowly.

Keep the container tightly closed when not in use.[3][5][13]

Storage:

Store in a cool, dry, and well-ventilated area.[3][5][7]

Keep the container tightly closed and store locked up.[5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. Call

a POISON CENTER or doctor if you feel unwell.

[3][5][6]

Skin Contact

Immediately wash with plenty of soap and water.

If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.[3][5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[3][5][6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Get

medical attention if symptoms occur.[3][6]

Accidental Release Measures
Personal Precautions:

Ensure adequate ventilation and wear appropriate PPE, including respiratory protection if

necessary.[17]

Evacuate personnel from the affected area.

Containment and Clean-up:

For solid spills, carefully sweep up the material to avoid generating dust and place it in a

suitable, closed container for disposal.[18]

For liquid spills, soak up with an inert absorbent material.[5][17]
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Prevent the material from entering drains or waterways.[17]

Environmental Precautions:

Should not be released into the environment.[5]

Disposal Considerations
Chemical waste must be handled and disposed of in accordance with all local, regional, and

national regulations.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste.[5]

Disposal: Dispose of contents/container to an approved waste disposal plant.[5] Do not

empty into drains.[5]

Conclusion
While Ethyl 4-bromo-2,3-dihydroxybenzoate lacks a specific, comprehensive safety profile, a

robust safety protocol can be developed by analyzing its chemical structure and the known

hazards of similar compounds. Adherence to stringent engineering controls, consistent use of

appropriate PPE, and methodical handling practices are paramount to ensuring the safety of

researchers and the integrity of their work. A culture of safety, underscored by thorough

preparation and risk assessment, is the foundation of responsible chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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